Cas no 67866-90-4 (4-?bromo-Benzo[b]?thiophen-?3(2H)?-?one)

4-?bromo-Benzo[b]?thiophen-?3(2H)?-?one structure
67866-90-4 structure
Product Name:4-?bromo-Benzo[b]?thiophen-?3(2H)?-?one
CAS No:67866-90-4
MF:C8H5BrOS
MW:229.093700170517
CID:2135205
PubChem ID:12423633
Update Time:2025-04-21

4-?bromo-Benzo[b]?thiophen-?3(2H)?-?one Chemical and Physical Properties

Names and Identifiers

    • 4-?bromo-Benzo[b]?thiophen-?3(2H)?-?one
    • DA-23130
    • 4-Bromobenzo[b]thiophen-3(2H)-one
    • 67866-90-4
    • Benzo[b]thiophen-3(2H)-one, 4-bromo-
    • SCHEMBL6090830
    • Inchi: 1S/C8H5BrOS/c9-5-2-1-3-7-8(5)6(10)4-11-7/h1-3H,4H2
    • InChI Key: RXHSADNMEKTKRA-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC2=C1C(CS2)=O

Computed Properties

  • Exact Mass: 227.92445g/mol
  • Monoisotopic Mass: 227.92445g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 42.4Ų
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